Cas no 5528-51-8 (5-methyl-[1,2,4]triazolo[4,3-a]pyridine)

5-methyl-[1,2,4]triazolo[4,3-a]pyridine structure
5528-51-8 structure
Product Name:5-methyl-[1,2,4]triazolo[4,3-a]pyridine
CAS No:5528-51-8
MF:C7H7N3
MW:133.150580644608
CID:1595743
PubChem ID:250851
Update Time:2025-04-21

5-methyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-[1,2,4]triazolo[4,3-a]pyridine
    • NSC70726
    • 5-Methyl-s-triazolo&lt
    • 4,3-a&gt
    • pyridin
    • CTK5A3344
    • 7-methyl-s-triazolo[4,3-a]pyridine
    • AR-1G8745
    • AC1Q4YIP
    • SureCN4550277
    • AC1L5IK8
    • AG-K-80017
    • 5-methyl[1,2,4]triazolo[4,3-a]pyridine
    • NSC70726; 5-Methyl-s-triazolo< 4,3-a> pyridin; CTK5A3344; 7-methyl-s-triazolo[4,3-a]pyridine; AR-1G8745; AC1Q4YIP; SureCN4550277; AC1L5IK8; AG-K-80017; 5-methyl[1,2,4]triazolo[4,3-a]pyridine;
    • NSC-70726
    • 5-Methyl-1,2,4-triazolo[4,3-a]pyridine
    • DTXSID80290740
    • SCHEMBL4550277
    • DB-414133
    • MFCD30543689
    • SY355469
    • 5528-51-8
    • Inchi: 1S/C7H7N3/c1-6-3-2-4-7-9-8-5-10(6)7/h2-5H,1H3
    • InChI Key: YLQUUSYFDSWOMK-UHFFFAOYSA-N
    • SMILES: N12C=NN=C1C=CC=C2C

Computed Properties

  • Exact Mass: 133.06411
  • Monoisotopic Mass: 133.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.24
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.658
  • PSA: 30.19
  • LogP: 1.03770
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